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Compound of Interest

Compound Name: Barium hydroxide

Cat. No.: B8815605 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth technical overview of the synthesis of barium hydroxide
from barium oxide. It includes detailed experimental protocols, quantitative data for the

materials involved, and visual representations of the chemical process and workflow to support

laboratory and developmental applications.

Introduction
Barium hydroxide (Ba(OH)₂) is a strong alkaline compound with significant applications in

various scientific and industrial fields. It is used in analytical chemistry for the titration of weak

acids, as a strong base in organic synthesis, and as a precursor for the production of other

barium compounds.[1][2] The synthesis from barium oxide (BaO) is a direct and common

method, relying on the exothermic reaction of the oxide with water.[1][3] This guide details the

process, from the physicochemical properties of the reactants and products to a step-by-step

laboratory-scale synthesis protocol.

The primary reaction involves the hydration of barium oxide:

BaO + H₂O → Ba(OH)₂[1]

In aqueous solutions, barium hydroxide crystallizes as the octahydrate, Ba(OH)₂·8H₂O, which

is the most common commercial and laboratory form.[1][2] This octahydrate can be converted
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to the monohydrate upon heating, and further heating to around 800 °C will cause

decomposition back to barium oxide.[3]

Physicochemical and Quantitative Data
A comprehensive understanding of the physical and chemical properties of the involved

substances is critical for successful synthesis, handling, and application. The following tables

summarize key quantitative data for barium oxide and the various forms of barium hydroxide.

Table 1: Physicochemical Properties of Barium Oxide

Property Value Reference(s)

Molar Mass 153.326 g/mol [4]

Appearance White hygroscopic solid [4]

Density 5.72 g/cm³ [4]

Melting Point 1,923 °C [4]

Boiling Point ~2,000 °C [4]

Solubility in Water Reacts to form Ba(OH)₂ [4]

Table 2: Physicochemical Properties of Barium Hydroxide Forms
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Property Anhydrous Monohydrate Octahydrate Reference(s)

Formula Ba(OH)₂ Ba(OH)₂·H₂O Ba(OH)₂·8H₂O [3]

Molar Mass 171.34 g/mol 189.355 g/mol 315.46 g/mol [3]

Appearance White solid
White granular

solid

Colorless/white

crystals
[1][3]

Density 4.5 g/cm³ (20 °C) 3.743 g/cm³
2.18 g/cm³ (25

°C)
[3]

Melting Point 407 °C 300 °C 78 °C [3]

Boiling Point
780-800 °C

(Decomposes)
- - [3]

Std. Enthalpy of

Formation

(ΔfH⦵₂₉₈)

-944.7 kJ/mol - - [2][3]

Table 3: Solubility of Barium Hydroxide in Water at Various Temperatures

Temperature (°C) Solubility (g / 100 mL) Reference(s)

0 1.67 [3]

10 2.48 [3]

20 3.89 [1][3]

30 5.59 [3]

40 8.22 [3]

50 13.1 [3]

60 20.9 [3]

80 101.4 [3]

Chemical Transformation Pathway
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The synthesis of barium hydroxide from barium oxide is a straightforward hydration process.

The resulting aqueous solution, upon cooling, yields crystalline barium hydroxide octahydrate.

Gentle heating in air converts the octahydrate to the monohydrate, while strong heating in a

vacuum can reverse the process back to barium oxide.
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Barium Oxide
(BaO)

Aqueous Barium Hydroxide
(Ba(OH)₂(aq))

+ H₂O (exothermic)

Barium Hydroxide Octahydrate
(Ba(OH)₂·8H₂O)

Cooling / Crystallization

Barium Hydroxide Monohydrate
(Ba(OH)₂·H₂O)

Heating in air (>78°C)

Heating in vacuum (>100°C)
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Start

Reagents:
- Barium Oxide (BaO)

- Deionized Water (H₂O)

1. Hydration:
Cautiously add BaO to H₂O

(Exothermic Reaction)

2. Dissolution:
Heat mixture to boiling

3. Hot Filtration:
Separate insoluble impurities

Insoluble Residue
(e.g., BaCO₃, unreacted BaO)

Hot Aqueous Ba(OH)₂
Filtrate

4. Crystallization:
Cool filtrate to 0°C

5. Isolation:
Collect crystals via
vacuum filtration

Mother Liquor
6. Drying:

Dry crystals in desiccator
(CO₂-free atmosphere)

Final Product:
Ba(OH)₂·8H₂O Crystals

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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